n'-(4-(Benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-n,n-dimethylformimidamide

Specification

• CAS No.: 4709-19-7
• Molecular Formula: C13H13N3O2S
• Molecular Weight: 275.33 g/mol
• IUPAC Name: N'-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-N,N-dimethylmethanimidamide
• Standard InChI: InChI=1S/C13H13N3O2S/c1-16(2)7-14-13-15-10(6-19-13)9-3-4-11-12(5-9)18-8-17-11/h3-7H,8H2,1-2H3
• Standard InChI Key: AHYPQQDJTFMEJW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=NC(=CS1)C2=CC3=C(C=C2)OCO3

Introduction

Synthesis and Preparation

While specific synthesis methods for n'-(4-(Benzo[d]dioxol-5-yl)thiazol-2-yl)-n,n-dimethylformimidamide are not detailed in the available literature, compounds with similar structures are often synthesized through multi-step reactions involving the formation of the thiazole and benzo[d]dioxole rings, followed by the attachment of the formimidamide group. General methods for synthesizing thiazole derivatives involve condensation reactions between appropriate precursors.

Biological Activity and Potential Applications

Although specific biological activity data for n'-(4-(Benzo[d]dioxol-5-yl)thiazol-2-yl)-n,n-dimethylformimidamide is not available, compounds with similar structural components have shown potential in various biological applications. For example, thiazole derivatives are known for their antimicrobial and anticancer properties. The benzo[d]dioxole moiety is also found in compounds with antitumor activities. Therefore, this compound may exhibit similar biological activities, warranting further investigation.

Research Findings and Future Directions

Given the limited specific research on n'-(4-(Benzo[d]dioxol-5-yl)thiazol-2-yl)-n,n-dimethylformimidamide, future studies should focus on its synthesis, biological evaluation, and potential applications. Molecular modeling and docking studies could provide insights into its interaction with biological targets, while in vitro assays could assess its antimicrobial or anticancer activities.